Cas no 1804468-87-8 (Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804468-87-8
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4841103
• Update Time: 2025-11-04

Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11BrF3NO4/c1-3-19-10(17)9-6(5-12)7(20-11(13,14)15)4-8(16-9)18-2/h4H,3,5H2,1-2H3
• InChI Key： WYUAWHVBDICGTN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1C(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804468-87-8)

Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804468-87-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining methoxy and ethyl carboxylate moieties, offers exceptional reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug efficacy. Researchers frequently search for terms like "synthesis of trifluoromethoxy pyridines" or "applications of bromomethyl pyridine carboxylates," reflecting the compound's relevance in modern chemistry. The presence of the trifluoromethoxy group in CAS 1804468-87-8 is particularly noteworthy, as it mimics the electronic effects of a carbonyl group while improving bioavailability—a hot topic in medicinal chemistry.

The compound's ethyl carboxylate moiety further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. Industry professionals often inquire about "pyridine-based intermediates for drug development" or "scalable synthesis of halogenated pyridines," underscoring the need for detailed technical insights. Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate addresses these needs by offering a balance of reactivity and stability, enabling precise modifications in target molecules.

From an environmental perspective, the compound's design aligns with green chemistry principles. The bromomethyl group facilitates selective functionalization, minimizing wasteful byproducts—a key concern for sustainable manufacturing. Queries like "eco-friendly bromomethylation techniques" or "green synthesis of fluorinated intermediates" highlight the industry's shift toward environmentally conscious practices. CAS No. 1804468-87-8 exemplifies this trend, as its efficient reactivity reduces the need for harsh reagents.

Analytical characterization of Ethyl 3-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the compound's high purity, a critical factor for regulatory compliance in pharmaceutical applications. Searches for "analytical methods for pyridine carboxylates" or "quality control of halogenated intermediates" reflect the rigorous standards demanded by end-users.

In summary, CAS 1804468-87-8 represents a cutting-edge solution for researchers seeking to innovate in drug design and agrochemical development. Its multifunctional architecture, combined with the growing interest in fluorinated building blocks and sustainable synthesis, positions it as a cornerstone in modern organic chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and materials.